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An In-depth Technical Guide to the Molecular Structure and Bonding in Hydrogen lodide

Introduction

Hydrogen iodide (HI) is a diatomic molecule and a member of the hydrogen halide family.[1] It
exists as a colorless gas under standard conditions and is highly soluble in water, forming
hydroiodic acid, a strong acid.[1][2] The molecule is of significant interest in both inorganic and
organic chemistry, serving as a primary source of iodine and a versatile reducing agent.[1] This
guide provides a detailed technical overview of the molecular structure, bonding
characteristics, and key physicochemical properties of hydrogen iodide, tailored for
researchers, scientists, and professionals in drug development.

Molecular Structure and Electronic Configuration

Hydrogen iodide is a simple heteronuclear diatomic molecule with a linear geometry. The
structure is defined by the single covalent bond between the hydrogen and iodine atoms.

 Electronic Configuration:
o Hydrogen (H): 1st
o lodine (I): [Kr] 4d° 5s2 5p>

The single covalent bond in HI is formed by the overlap of the 1s orbital of the hydrogen atom
with the 5p orbital of the iodine atom.[3] Specifically, it is the 5p orbital lying along the
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internuclear axis (conventionally the pz orbital) that overlaps with the hydrogen 1s orbital to
form a sigma (o) bond. The remaining p orbitals on the iodine atom (5px and 5py) are non-
bonding and hold lone pairs of electrons, as do the 5s electrons.[3]

The experimentally determined equilibrium bond length (re) between the hydrogen and iodine
nuclei is 1.609 A.[4] This bond length is the largest among the hydrogen halides (HF, HCI, HBr,
HI), a trend that correlates with the increasing atomic radius of the halogen atom down the

group.[5]

Nature of the H-1 Bond

The bond in hydrogen iodide is predominantly covalent, involving the sharing of an electron
pair between the hydrogen and iodine atoms.[3] However, the difference in electronegativity
between the two atoms imparts a significant degree of polarity to the bond.

o Electronegativity and Bond Polarity:
o Pauling Electronegativity of Hydrogen: 2.20
o Pauling Electronegativity of lodine: 2.66

The electronegativity difference of 0.46 leads to an unequal sharing of the bonding electrons.
The more electronegative iodine atom attracts the electron pair more strongly, resulting in a
partial negative charge (8-) on the iodine atom and a partial positive charge (6+) on the
hydrogen atom.[6] This charge separation creates an electric dipole moment. The
experimentally determined dipole moment of hydrogen iodide is approximately 0.448 Debye.[4]
While the H-I bond is polar, HI is considered the least polar of the hydrogen halides due to the
small electronegativity difference.[7]

o Bond Dissociation Energy: The bond dissociation energy (BDE) is the energy required to
break the H-1 bond homolytically, yielding a hydrogen atom and an iodine atom. The BDE for
HI is approximately 297 kJ/mol.[8] This value is the lowest among the hydrogen halides,
indicating that the H-1 bond is the weakest.[9] The relative weakness of the bond is attributed
to the large size of the iodine atom, which results in less effective orbital overlap with the
small 1s orbital of hydrogen.[9] This low BDE is a key factor in the high reactivity of HI as a
reducing agent and its exceptional strength as an acid in aqueous solutions.
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 Intermolecular Forces: In the liquid and solid states, the primary intermolecular forces
present between HI molecules are dipole-dipole interactions and London dispersion forces.
Hydrogen bonding is not considered a significant intermolecular force in HI, unlike in HF.[10]
This is because iodine is not sufficiently electronegative, and its large atomic size results in a
low charge density, which is insufficient to form strong hydrogen bonds.[10] The dominant
intermolecular forces are the London dispersion forces, due to the large, polarizable electron
cloud of the iodine atom.

Quantitative Data Summary

The key quantitative physicochemical and spectroscopic parameters for hydrogen iodide are
summarized in the table below for ease of reference and comparison.
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Property Symbol Value Reference(s)

Molecular Properties

Molar Mass - 127.912 g-mol—* [1]
Bond Length
o 9 re 1.609 A [4]
(Equilibrium)
Dipole Moment U 0.448 D [4]
Thermochemical
Properties
Bond Dissociation
DH°298 ~297 kJ-mol—1 [8]
Energy
Standard Enthalpy of
. AfH@zgg 26.5 kJ-mol—? [l]
Formation
Spectroscopic
Constants
Vibrational Constant We 2309.014 cm™1 [41[11]
Anharmonicity
WeXe 39.6435cm™? [4]
Constant
Rotational Constant Be 6.426365 cm™1 [4]
Vibration-Rotation
Oe 0.16886 cm—1 [4]

Coupling

Experimental Protocols
Synthesis of Anhydrous Hydrogen lodide

A common laboratory method for preparing high-purity, anhydrous hydrogen iodide gas
involves the direct combination of hydrogen and iodine, often with a catalyst.[1] Another
established method relies on the dehydration of concentrated hydroiodic acid or the reaction of
iodine with a reducing agent in a non-agueous solvent.

Protocol: Reaction of lodine with Tetrahydronaphthalene[1]
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o Apparatus Setup: A reaction flask equipped with a dropping funnel, a condenser, and a gas
outlet is assembled. The outlet is connected to a drying tube filled with a suitable desiccant
(e.g., P20s on glass wool) and then to a collection vessel cooled in a dry ice/acetone bath.

e Reagents:

o lodine (I2)

o Tetrahydronaphthalene (CioH12)

e Procedure:

[¢]

Place tetrahydronaphthalene in the reaction flask and heat it to its boiling point.

[e]

Slowly add a solution of iodine dissolved in tetrahydronaphthalene from the dropping
funnel.

[e]

The reaction, CioHi2 + 22 — CioHs + 4HI, proceeds, generating gaseous Hl.

o

The evolved HI gas passes through the condenser (to remove unreacted tetralin), the
drying tube, and is finally condensed and collected as a liquid in the cold trap.

o Safety: This procedure must be conducted in a well-ventilated fume hood. HI is a corrosive
and toxic gas.[12] Tetrahydronaphthalene is flammable.

Determination of Bond Length via Microwave
Spectroscopy

Microwave spectroscopy is a high-resolution technique used to determine the rotational
constants of molecules, from which highly precise bond lengths can be calculated.

Protocol: General Workflow for Diatomic Molecules

o Sample Preparation: A sample of gaseous hydrogen iodide is introduced into the waveguide
sample cell of a microwave spectrometer at very low pressure (typically a few millitorr) to
minimize pressure broadening of spectral lines.

o Data Acquisition:
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o Microwave radiation is swept across a range of frequencies.

o When the frequency of the radiation matches the energy difference between two rotational
energy levels of the HI molecule, the radiation is absorbed.

o A detector measures the absorption of radiation as a function of frequency, generating a
rotational spectrum. The transitions follow the selection rule AJ = +1, where J is the
rotational quantum number.

e Spectral Analysis:

o The frequencies of the observed absorption lines are measured with high precision. For a
rigid diatomic rotor, the frequencies of the rotational transitions are given by v = 2B(J+1),
where B is the rotational constant.

o The measured frequencies are fitted to determine the rotational constant, B. For more
precise work, centrifugal distortion effects are also included in the model.

o Calculation of Bond Length:

o The rotational constant B is related to the moment of inertia (I) of the molecule by the
equation B = h / (81l).

o The moment of inertia is related to the reduced mass (u) and the bond length (r) by the
equation | = pr2,

o By calculating the reduced mass from the known atomic masses of H and | and using the
experimentally determined value of B to find I, the bond length (r) can be calculated with
high accuracy.

Mandatory Visualizations

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052396?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Iodine (5p)

Hydrogen (1s)

H

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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